Cas no 1236-99-3 (Levomepromazine hydrochloride)

• Product Name: Levomepromazine hydrochloride
• CAS No: 1236-99-3
• MF: C₁₉H₂₅ClN₂OS
• MW: 364.932602643967
• CID: 41112
• PubChem ID: 11954230
• Update Time: 2025-05-20

Levomepromazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Levomepromazine hydrochloride
• 10-(3-Dimethylamino-2-methylpropyl)-2-methoxyphenothiazine hydrochloride
• LEVOMEPROMAZINE IMPURITY A
• (R)-3-(2-Methoxy-10H-phenothiazin-10-yl)-N,N,2-trimethylpropylamine hydrochloride
• 7044 Rp hydrochloride
• Einecs 214-978-3
• LevomepromazineHCl
• Levomepromazinium chloride
• Levopromazine hydrochloride
• methotrimeprazine hydrochloride
• LEVOMEPROMAZINE HYDROCHLORIDE [USAN]
• 42BB1Y2586
• UNII-42BB1Y2586
• (2R)-3-(2-Methoxy-10H-phenothiazin-10-yl)-N,N,2-trimethylpropan-1-amine hydrochloride
• Methoxy-3 (dimethylamino-3 methyl-2 propyl)-10 phenothiazine hydrochloride
• 10H-Phenothiazine-10-propanamine, 2-methoxy-N,N,beta-trimethyl-, monohydrochloride, (betaR)-
• LEVOMEPROMAZINE HYDROCHLORIDE [MART.]
• Nozinan
• (2R)-3-(2-methoxyphenothiazin-10-yl)-N,N,2-trimethylpropan-1-amine;hydrochloride
• Levomepromazine hydrochloride [USAN:JAN]
• LEVOMEPROMAZINE HYDROCHLORIDE [JAN]
• Q27258529
• Levomepromazine hydrochloride (JAN/USAN)
• LEVOMEPROMAZINE HYDROCHLORIDE [WHO-DD]
• 10H-PHENOTHIAZINE-10-PROPANAMINE, 2-METHOXY-N,N,.BETA.-TRIMETHYL, MONOHYDROCHLORIDE, (.BETA.R)
• D01520
• LEVOMEPROMAZINE HYDROCHLORIDE [EP MONOGRAPH]
• Phenothiazine, 10-(3-(dimethylamino)-2-methylpropyl)-2-methoxy-, hydrochloride
• NS00080830
• LEVOMEPROMAZINE HYDROCHLORIDE [MI]
• Nozinan hydrochloride
• 1236-99-3
• SCHEMBL418079
• 10H-Phenothiazine-10-propanamine, 2-methoxy-N,N,beta-trimethyl-, monohydrochloride, (R)-
• CHEBI:31773
• Nozinan (TN)
• CHEMBL2104973
• Nozinan [USAN]
• Levomepromazine HCl
• LEVOMEPROMAZINE HYDROCHLORIDE (EP MONOGRAPH)
• 10H-Phenothiazine-10-propanamine, 2-methoxy-N,N,beta-trimethyl-, monohydrochloride, (R)-(9CI)
• LEVOMEPROMAZINE HYDROCHLORIDE (MART.)
• 214-978-3
• ODLGFPIWRAEFAN-PFEQFJNWSA-N
• 10H-PHENOTHIAZINE-10-PROPANAMINE, 2-METHOXY-N,N,BETA-TRIMETHYL, MONOHYDROCHLORIDE, (BETAR)

• Inchi： 1S/C19H24N2OS.ClH/c1-14(12-20(2)3)13-21-16-7-5-6-8-18(16)23-19-10-9-15(22-4)11-17(19)21;/h5-11,14H,12-13H2,1-4H3;1H/t14-;/m1./s1
• InChI Key： ODLGFPIWRAEFAN-PFEQFJNWSA-N
• SMILES： Cl.S1C2C=CC=CC=2N(C2C=C(C=CC1=2)OC)C[C@H](C)CN(C)C

Computed Properties

• Exact Mass: 364.13800
• Monoisotopic Mass: 364.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41A^2

Experimental Properties

• Boiling Point: 468 °C at 760 mmHg
• Flash Point: 236.8 °C
• PSA: 41.01000
• LogP: 5.36260

Levomepromazine hydrochloride Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Levomepromazine hydrochloride

Comprehensive Guide to Levomepromazine Hydrochloride (CAS No. 1236-99-3): Properties, Applications, and Market Insights

Levomepromazine hydrochloride (CAS No. 1236-99-3), also known as methotrimeprazine hydrochloride, is a phenothiazine derivative with significant pharmacological properties. This compound is widely recognized for its antipsychotic, sedative, and analgesic effects, making it a valuable agent in medical and research applications. In this article, we delve into the chemical properties, therapeutic uses, and emerging trends surrounding levomepromazine HCl, addressing common queries and industry developments.

The molecular formula of levomepromazine hydrochloride is C₁₉H₂₄N₂OS·HCl, and it appears as a white to off-white crystalline powder. Its solubility in water and organic solvents facilitates its formulation in various pharmaceutical preparations. Researchers and clinicians often explore its dopamine receptor antagonism and adrenergic blocking activity, which contribute to its efficacy in managing conditions such as schizophrenia, anxiety, and chronic pain.

One of the trending topics in pharmacology is the repurposing of existing drugs for new therapeutic applications. Levomepromazine HCl has garnered attention for its potential off-label uses, including palliative care and treatment-resistant depression. Studies suggest its multifunctional receptor profile may offer benefits in complex cases where conventional therapies fail. This aligns with the growing demand for personalized medicine solutions in mental health.

From an industrial perspective, the global market for phenothiazine derivatives like levomepromazine hydrochloride is influenced by advancements in drug delivery systems and neuropharmacology. Innovations such as nanoparticle formulations and sustained-release technologies are enhancing the compound's bioavailability and patient compliance. Manufacturers are also focusing on green chemistry approaches to optimize synthesis routes for CAS No. 1236-99-3, reducing environmental impact.

Frequently asked questions about levomepromazine HCl include its mechanism of action, side effect profile, and drug interactions. Clinicians emphasize its low propensity for extrapyramidal symptoms compared to other antipsychotics, though monitoring for hypotension and sedation remains critical. Recent discussions in online forums highlight interest in its cost-effectiveness and comparative efficacy versus newer atypical antipsychotics.

Quality control and regulatory compliance are paramount for levomepromazine hydrochloride suppliers. Analytical techniques such as HPLC and mass spectrometry ensure batch-to-batch consistency, while pharmacopeial standards (e.g., USP, EP) govern its pharmaceutical-grade production. Researchers sourcing CAS No. 1236-99-3 should verify certificates of analysis and stability data to meet experimental requirements.

Emerging studies explore levomepromazine's role in neuroinflammatory pathways, coinciding with increased public interest in brain health and neurodegenerative diseases. Preclinical data suggest possible applications in Alzheimer's disease and Parkinson's disease management, though further clinical validation is needed. These developments position 1236-99-3 as a compound of continuing scientific relevance.

In summary, levomepromazine hydrochloride (CAS No. 1236-99-3) remains a versatile tool in neuroscience and clinical practice. Its evolving applications reflect broader trends in drug rediscovery and precision psychiatry. For professionals seeking detailed technical specifications or clinical protocols, consulting peer-reviewed literature and regulatory guidelines is recommended to ensure safe and effective use.